4-(allyloxy)-N-(4-methoxy-2-nitrophenyl)benzamide

• IUPAC Name: N-(4-methoxy-2-nitrophenyl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C17H16N2O5/c1-3-10-24-13-6-4-12(5-7-13)17(20)18-15-9-8-14(23-2)11-16(15)19(21)22/h3-9,11H,1,10H2,2H3,(H,18,20)
• InChI Key: PWRWKUPYAYTNME-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)OCC=C)[N+](=O)[O-]
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

4-(allyloxy)-N-(4-methoxy-2-nitrophenyl)benzamide, also known as ANMA, is a chemical compound that has attracted the attention of researchers due to its potential applications in various fields. ANMA is a synthetic compound that belongs to the family of benzamides. It has a molecular formula of C19H19N3O5 and a molecular weight of 373.38 g/mol.

Mechanism of Action

The mechanism of action of 4-(allyloxy)-N-(4-methoxy-2-nitrophenyl)benzamide is not fully understood. However, studies have shown that this compound inhibits the activity of various enzymes and receptors, including cyclooxygenase-2 (COX-2) and transient receptor potential vanilloid 1 (TRPV1). COX-2 is an enzyme that plays a key role in inflammation and pain, while TRPV1 is a receptor that plays a key role in pain and temperature sensation. By inhibiting the activity of these enzymes and receptors, this compound may have potential therapeutic effects in the treatment of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells, induces cell cycle arrest, and promotes apoptosis. In vivo studies have shown that this compound reduces inflammation, pain, and neurological damage in animal models of disease. However, further studies are needed to determine the safety and efficacy of this compound in humans.

Advantages and Limitations for Lab Experiments

4-(allyloxy)-N-(4-methoxy-2-nitrophenyl)benzamide has several advantages for lab experiments, including its synthetic accessibility, stability, and potential therapeutic effects. However, this compound also has some limitations, including its potential toxicity, low solubility, and limited bioavailability. Therefore, further studies are needed to optimize the synthesis and formulation of this compound for its potential therapeutic applications.

Future Directions

For 4-(allyloxy)-N-(4-methoxy-2-nitrophenyl)benzamide research include the optimization of its synthesis and formulation for its potential therapeutic applications, the elucidation of its mechanism of action, the evaluation of its safety and efficacy in humans, and the exploration of its potential applications in material science.

Scientific Research Applications

4-(allyloxy)-N-(4-methoxy-2-nitrophenyl)benzamide has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has been studied as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In pharmacology, this compound has been studied as a potential drug candidate for the treatment of various diseases, including inflammation, pain, and neurological disorders. In material science, this compound has been studied as a potential precursor for the synthesis of functional materials, including liquid crystals and polymers.